Cas no 868223-86-3 (ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868223-86-3
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5944055
• PubChem ID: 2149384
• Update Time: 2025-06-12

ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• ethyl 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• AKOS024610137
• ethyl 2-((2-(2-((2,3-dimethylphenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• F1808-0076
• ethyl 2-[(2-{[(2,3-dimethylphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• 868223-86-3

• Inchi： 1S/C23H24N2O5/c1-4-29-22(27)14-30-20-10-6-8-18-17(20)11-12-25(23(18)28)13-21(26)24-19-9-5-7-15(2)16(19)3/h5-12H,4,13-14H2,1-3H3,(H,24,26)
• InChI Key： QBWFZPSRDICOBY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1=CC=CC(C)=C1C)=O)C2=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

Research Brief on Ethyl 2-(2-{(2,3-Dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS: 868223-86-3)

Ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS: 868223-86-3) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications in oncology and inflammatory diseases. This compound belongs to the isoquinoline derivative family and exhibits unique pharmacological properties, particularly in modulating key signaling pathways involved in cell proliferation and inflammation. The molecular structure of this compound features a carbamoylmethyl group linked to a 2,3-dimethylphenyl moiety, which is believed to contribute to its bioactivity and selectivity.

Recent studies have focused on elucidating the mechanism of action of ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate. Preliminary findings suggest that it acts as a potent inhibitor of specific kinases involved in cancer progression, such as the PI3K/AKT/mTOR pathway. In vitro assays have demonstrated its ability to suppress tumor cell growth and induce apoptosis in various cancer cell lines, including breast, lung, and colorectal cancers. Additionally, its anti-inflammatory properties have been explored in models of rheumatoid arthritis and inflammatory bowel disease, where it has shown promise in reducing cytokine production and inflammatory cell infiltration.

The synthesis of ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate involves a multi-step process, with key intermediates including 5-hydroxyisoquinoline and 2,3-dimethylphenyl isocyanate. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for preclinical and clinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to characterize the compound and ensure its structural integrity.

Pharmacokinetic studies have revealed that ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate exhibits favorable bioavailability and tissue distribution profiles. Oral administration in animal models has resulted in measurable plasma concentrations, with a half-life that supports once-daily dosing. Metabolite identification studies have identified several major metabolites, none of which exhibit significant toxicity or off-target effects. These findings underscore the compound's potential as a viable drug candidate.

Despite these promising results, challenges remain in the development of ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is also exploring the compound's efficacy in combination therapies, particularly with immune checkpoint inhibitors and other targeted agents. The outcomes of these studies will be critical in determining its translational potential and clinical applicability.

In conclusion, ethyl 2-(2-{(2,3-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate represents a promising therapeutic agent with dual activity in oncology and inflammation. Its unique chemical structure and mechanism of action distinguish it from existing treatments, offering new avenues for drug development. Continued research and optimization will be essential to fully realize its therapeutic potential and bring it closer to clinical application.